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Compound of Interest

Compound Name: Trans-2-octen-1-ol

Cat. No.: B096542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
trans-2-Octen-1-ol is a volatile organic compound with a characteristic green, fatty, and slightly

fruity aroma. This unsaturated fatty alcohol is a valuable commodity in the flavor and fragrance

industries and is gaining attention for its potential in other sectors, including agriculture and

cosmetics. This technical guide provides an in-depth overview of the industrial applications of

trans-2-octen-1-ol, supported by quantitative data, detailed experimental protocols, and visual

workflows to facilitate further research and development.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of trans-2-octen-1-ol is
fundamental for its application in various industrial processes. The following table summarizes

key quantitative data for this compound.
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Property Value Reference

Molecular Formula C₈H₁₆O [1]

Molecular Weight 128.21 g/mol [1]

CAS Number 18409-17-1 [1]

Appearance Colorless to pale yellow liquid [N/A]

Odor Profile

Green, fatty, oily, sweet, fruity,

with cucumber and melon

notes

[N/A]

Boiling Point 85-87 °C at 10 mmHg [1]

Density 0.843 g/mL at 25 °C [1]

Refractive Index n20/D 1.4460 [1]

Flash Point 92.2 °C (closed cup) [1]

Solubility
Soluble in alcohol; insoluble in

water
[N/A]

Purity (typical) ≥96.0% (trans isomer) [N/A]

Industrial Applications
The unique sensory properties and chemical structure of trans-2-octen-1-ol have led to its use

in a variety of industrial applications.

Flavor and Fragrance Industry
This is the most established application of trans-2-octen-1-ol. Its green and fatty notes are

utilized to impart or enhance specific flavor and aroma profiles in a wide range of consumer

products.

Flavor Applications: It is used to create or enhance fruity and savory flavors, particularly

those of melon, cucumber, avocado, and parsley. [N/A] It also finds use in savory

applications to impart fatty notes reminiscent of chicken, tallow, and lard. [N/A]
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Fragrance Applications: In perfumery, it contributes a fresh, green, and slightly floral

character to fragrances. It is recommended for use at levels up to 1.0% in fragrance

concentrates. [N/A]

Cosmetic and Personal Care Industry
The pleasant scent and potential moisturizing properties of trans-2-octen-1-ol make it a

suitable ingredient in various cosmetic formulations, including lotions and creams. [N/A]

Agriculture
There is growing interest in the use of trans-2-octen-1-ol as a natural and eco-friendly

alternative to synthetic pesticides and insect repellents. [N/A] While its efficacy against a broad

spectrum of pests is still under investigation, its volatile nature suggests potential as a spatial

repellent.

Chemical Synthesis
As an unsaturated alcohol, trans-2-octen-1-ol serves as a versatile intermediate in organic

synthesis. The double bond and hydroxyl group provide reactive sites for a variety of chemical

transformations, enabling the synthesis of more complex molecules for the pharmaceutical and

specialty chemical industries. [N/A]

Experimental Protocols
This section provides detailed methodologies for key experiments related to the synthesis,

purification, and evaluation of trans-2-octen-1-ol.

Synthesis of trans-2-Octen-1-ol via Reduction of trans-2-
Octenal
This protocol describes a common laboratory-scale synthesis of trans-2-octen-1-ol by the

reduction of the corresponding aldehyde, trans-2-octenal, using sodium borohydride.

Materials:

trans-2-Octenal
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Sodium borohydride (NaBH₄)

Methanol

Dichloromethane (CH₂Cl₂)

Deionized water

Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stir bar, dissolve trans-2-octenal (1

equivalent) in methanol.

Cool the solution in an ice bath to 0-5 °C.

Slowly add sodium borohydride (1.1 equivalents) portion-wise to the stirred solution,

maintaining the temperature below 10 °C.

After the addition is complete, remove the ice bath and allow the reaction mixture to stir at

room temperature for 1-2 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete, carefully quench the reaction by the slow addition of

deionized water.
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Remove the methanol under reduced pressure using a rotary evaporator.

To the remaining aqueous layer, add dichloromethane and transfer the mixture to a

separatory funnel.

Wash the organic layer sequentially with deionized water and saturated aqueous sodium

bicarbonate solution.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude trans-2-octen-1-ol.

Purification by Fractional Distillation
The crude trans-2-octen-1-ol can be purified by fractional distillation under reduced pressure.

Apparatus:

Round-bottom flask

Fractionating column (e.g., Vigreux column)

Distillation head with thermometer

Condenser

Receiving flask

Vacuum source and pressure gauge

Heating mantle

Procedure:

Set up the fractional distillation apparatus. Ensure all glass joints are properly sealed.

Place the crude trans-2-octen-1-ol in the round-bottom flask with a few boiling chips or a

magnetic stir bar.
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Connect the apparatus to a vacuum source and slowly reduce the pressure to approximately

10 mmHg.

Begin heating the distillation flask gently with a heating mantle.

Observe the temperature at the distillation head. The temperature should rise and stabilize

as the trans-2-octen-1-ol begins to distill.

Collect the fraction that distills at 85-87 °C at 10 mmHg.

Once the desired fraction has been collected, remove the heat source and allow the

apparatus to cool before slowly releasing the vacuum.

Evaluation of Antimicrobial Activity: Minimum Inhibitory
Concentration (MIC) Assay
This protocol outlines the determination of the MIC of trans-2-octen-1-ol against a target

microorganism using a broth microdilution method.[2][3][4]

Materials:

trans-2-Octen-1-ol

Sterile 96-well microtiter plate

Bacterial or fungal culture

Appropriate sterile broth medium (e.g., Mueller-Hinton Broth for bacteria)

Sterile pipette tips and multichannel pipette

Incubator

Plate reader (optional, for spectrophotometric reading)

Procedure:
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Prepare a stock solution of trans-2-octen-1-ol in a suitable solvent (e.g., ethanol or DMSO)

and then dilute it in the broth medium to the highest concentration to be tested.

In a 96-well plate, perform serial two-fold dilutions of the trans-2-octen-1-ol solution in the

broth medium.

Prepare an inoculum of the test microorganism and adjust its concentration to a

standardized level (e.g., 5 x 10⁵ CFU/mL).

Inoculate each well of the microtiter plate with the microbial suspension, except for the

negative control wells.

Include positive control wells (broth and inoculum without the test compound) and negative

control wells (broth only).

Incubate the plate under appropriate conditions (e.g., 37 °C for 18-24 hours for bacteria).

After incubation, determine the MIC by visual inspection as the lowest concentration of

trans-2-octen-1-ol that completely inhibits visible growth of the microorganism. The MIC can

also be determined spectrophotometrically by measuring the optical density at 600 nm.

Evaluation of Insect Repellent Efficacy: Arm-in-Cage
Bioassay
This protocol describes a standard laboratory method for evaluating the repellency of trans-2-
octen-1-ol against mosquitoes.[5][6][7][8][9]

Materials:

trans-2-Octen-1-ol

Ethanol (or another suitable solvent)

Cage containing a known number of host-seeking female mosquitoes (e.g., Aedes aegypti)

Human volunteer

Latex or nitrile gloves
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Timer

Procedure:

Prepare a solution of trans-2-octen-1-ol in ethanol at the desired concentration.

A human volunteer will apply a specific volume of the test solution evenly to a defined area of

their forearm. The other forearm will be treated with the solvent alone as a control.

The volunteer will wear a glove on the treated hand to prevent bites.

The control arm is first inserted into the mosquito cage for a set period (e.g., 3 minutes), and

the number of mosquito landings and probing attempts is recorded.

The control arm is then removed.

The arm treated with trans-2-octen-1-ol is then inserted into the cage for the same duration,

and the number of landings and probing attempts is recorded.

The percent repellency is calculated using the formula: Repellency (%) = [(C - T) / C] x 100,

where C is the number of landings/probes on the control arm and T is the number of

landings/probes on the treated arm.

Visualizations of Experimental Workflows
The following diagrams illustrate the logical flow of the experimental protocols described above.

Synthesis of trans-2-Octen-1-ol Purification

Dissolve trans-2-octenal
in Methanol

Add NaBH4
at 0-5 °C

Stir at Room
Temperature Quench with Water Remove Methanol Extract with

Dichloromethane Wash Organic Layer Dry and Concentrate Crude trans-2-Octen-1-ol Setup Fractional
Distillation Apparatus

To Purification Reduce Pressure
(10 mmHg) Heat Gently Collect Fraction at

85-87 °C
Cool and Release

Vacuum Pure trans-2-Octen-1-ol

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of trans-2-octen-1-ol.
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Minimum Inhibitory Concentration (MIC) Assay
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Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).
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Caption: Workflow for the arm-in-cage insect repellency bioassay.

Conclusion
trans-2-Octen-1-ol is a versatile molecule with significant existing applications in the flavor and

fragrance industries and promising potential in agriculture and cosmetics. The provided

physicochemical data and detailed experimental protocols offer a solid foundation for

researchers and drug development professionals to explore and expand upon the industrial

utility of this compound. Further research into its biological activities, particularly its

antimicrobial and insect-repellent properties, could unveil new and valuable applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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